Cas no 2098333-07-2 (Methyl 2-(1-oxa-8-azaspiro[4.5]decan-3-yl)acetate hydrochloride)

Methyl 2-(1-oxa-8-azaspiro[4.5]decan-3-yl)acetate hydrochloride is a synthetic organic compound featuring a spirocyclic structure combining oxa- and aza-heterocycles. This hydrochloride salt form enhances solubility and stability, making it suitable for pharmaceutical and chemical research applications. The spiro[4.5]decane scaffold provides structural rigidity, which can be advantageous in drug design for modulating receptor interactions. The ester moiety allows for further functionalization, offering versatility in synthetic pathways. Its well-defined molecular architecture makes it a valuable intermediate in medicinal chemistry, particularly for exploring bioactive molecules targeting neurological or metabolic pathways. The compound is typically handled under controlled conditions due to its hydrochloride salt properties.

Methyl 2-(1-oxa-8-azaspiro[4.5]decan-3-yl)acetate hydrochloride structure

2098333-07-2 structure

Product Name:Methyl 2-(1-oxa-8-azaspiro[4.5]decan-3-yl)acetate hydrochloride

CAS No:2098333-07-2

MF:C₁₁H₂₀ClNO₃

MW:249.734402656555

CID:5193689

Update Time:2025-06-08

Methyl 2-(1-oxa-8-azaspiro[4.5]decan-3-yl)acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

- Methyl 2-(1-oxa-8-azaspiro[4.5]decan-3-yl)acetate hydrochloride
- Inchi： 1S/C11H19NO3.ClH/c1-14-10(13)6-9-7-11(15-8-9)2-4-12-5-3-11;/h9,12H,2-8H2,1H3;1H
- InChI Key： QLCVUJHSZYRQCP-UHFFFAOYSA-N
- SMILES： C(C1COC2(CCNCC2)C1)C(=O)OC.Cl

Methyl 2-(1-oxa-8-azaspiro[4.5]decan-3-yl)acetate hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM557919-1g	Methyl 2-(1-oxa-8-azaspiro[4.5]decan-3-yl)acetate hydrochloride	2098333-07-2	95%+	1g	$***	2023-03-30
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1161360-1g	Methyl 2-(1-oxa-8-azaspiro[4.5]decan-3-yl)acetate hydrochloride	2098333-07-2	98%	1g	￥2709	2023-04-14

Methyl 2-(1-oxa-8-azaspiro[4.5]decan-3-yl)acetate hydrochloride Related Literature

1. Evolving better nanoparticles: Genetic algorithms for optimising cluster geometries

Dalton Trans., 2003, 4193-4207
2. Distribution and ecological risk assessment of typical antibiotics in the surface waters of seven major rivers, China†

Environ. Sci.: Processes Impacts, 2021,23, 1088-1100
3. Evolution of important glucosinolates in three common Brassica vegetables during their processing into vegetable powder and in vitro gastric digestion

Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
4. Fast-pulsing NMR techniques for the detection of weak interactions: successful natural abundance probe of hydrogen bonds in peptides†

Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
5. Enantiomerically pure 1,3,2-dioxaborolanes: new reagents for the hydroboration of alkynes

Chem. Commun., 1998, 2651-2652

Additional information on Methyl 2-(1-oxa-8-azaspiro[4.5]decan-3-yl)acetate hydrochloride

Methyl 2-(1-oxa-8-azaspiro[4.5]decan-3-yl)acetate Hydrochloride (CAS No. 2098333-07-2): A Comprehensive Overview

Methyl 2-(1-oxa-8-azaspiro[4.5]decan-3-yl)acetate hydrochloride (CAS No. 2098333-07-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique spirocyclic structure, holds potential for various therapeutic applications, particularly in the areas of central nervous system (CNS) disorders and neurodegenerative diseases.

The chemical structure of Methyl 2-(1-oxa-8-azaspiro[4.5]decan-3-yl)acetate hydrochloride is defined by a spirocyclic framework, which includes an oxirane ring and an azaspiro ring. The presence of these rings imparts unique conformational properties to the molecule, making it highly suitable for interactions with specific biological targets. The hydrochloride salt form enhances its solubility and stability, which are crucial factors for its potential use in drug development.

Recent studies have focused on the pharmacological properties of Methyl 2-(1-oxa-8-azaspiro[4.5]decan-3-yl)acetate hydrochloride. One notable area of research is its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. GPCRs play a critical role in various physiological processes, including neurotransmission, hormone signaling, and immune responses. The ability of this compound to selectively interact with specific GPCRs could lead to the development of novel treatments for conditions such as anxiety, depression, and schizophrenia.

In addition to its potential as a GPCR modulator, Methyl 2-(1-oxa-8-azaspiro[4.5]decan-3-yl)acetate hydrochloride has shown promise in preclinical studies for its neuroprotective effects. Research has demonstrated that this compound can reduce oxidative stress and inflammation in neuronal cells, which are key factors in the pathogenesis of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings suggest that Methyl 2-(1-oxa-8-azaspiro[4.5]decan-3-yl)acetate hydrochloride could be a valuable candidate for further investigation in the treatment of these debilitating conditions.

The pharmacokinetic profile of Methyl 2-(1-oxa-8-azaspiro[4.5]decan-3-yl)acetate hydrochloride has also been extensively studied. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for a drug candidate to progress through clinical trials. Its oral bioavailability and brain penetration are particularly noteworthy, as these attributes are crucial for targeting CNS disorders.

Furthermore, the safety profile of Methyl 2-(1-oxa-8-azaspiro[4.5]decan-3-yl)acetate hydrochloride has been evaluated in various animal models. Toxicology studies have shown that it is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. These findings support its potential for further clinical development.

In conclusion, Methyl 2-(1-oxa-8-azaspiro[4.5]decan-3-y l)acetate hydrochloride (CAS No. 2098333-07-2) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to explore its potential benefits and mechanisms of action, paving the way for potential breakthroughs in the treatment of various neurological and psychiatric disorders.